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Compound of Interest

Compound Name: 4-Methoxy-3,5-dimethylaniline

Cat. No.: B181746 Get Quote

An In-depth Technical Guide to 4-Methoxy-3,5-dimethylaniline

This technical guide provides a comprehensive overview of the core physical, chemical, and

biological properties of 4-Methoxy-3,5-dimethylaniline. It is intended for researchers,

scientists, and drug development professionals, offering detailed data, experimental protocols,

and visual representations of key processes.

Core Properties
4-Methoxy-3,5-dimethylaniline, also known as 4-amino-2,6-dimethylanisole, is an aromatic

organic compound.[1] Its structure consists of an aniline core substituted with a methoxy group

and two methyl groups on the benzene ring.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 4-Methoxy-3,5-dimethylaniline are

summarized in the table below. The compound typically appears as a cream to green or brown

crystalline powder.[2]
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Property Value Source

IUPAC Name 4-methoxy-3,5-dimethylaniline [1][2]

Synonyms
4-amino-2,6-dimethylanisole,

3,5-dimethyl-4-methoxyaniline
[1]

CAS Number 39785-37-0 [1][2]

Molecular Formula C₉H₁₃NO [1][2]

Molecular Weight 151.21 g/mol [1][2]

Appearance
Cream to green to brown

crystals or powder
[2]

Melting Point 57.0 - 64.0 °C [2]

Solubility

Insoluble in water; soluble in

organic solvents like alcohol

and ether.[3]

Purity (Assay) ≥97.5% (GC) [2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-Methoxy-3,5-
dimethylaniline. Key spectral information is available from various sources.[1]

Data Type Description Source

¹H NMR
Spectra available for proton

characterization.
[1]

Mass Spectrometry

GC-MS data indicates a

molecular ion peak consistent

with its molecular weight.[1]

[1]

Infrared (IR) Spectra

Vapor phase IR spectra are

available for identifying

functional groups.

[1]
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Reactivity and Stability
Reactivity: As a derivative of aniline, 4-Methoxy-3,5-dimethylaniline is a weak base and is

reactive towards electrophiles.[4] It is incompatible with strong oxidizing agents, strong acids,

acid chlorides, and acid anhydrides, as contact can lead to vigorous reactions.[3]

Stability: The primary degradation pathway for aromatic amines like this compound is oxidation.

[3] Exposure to air and light can accelerate this process, leading to the formation of colored

oxidation products.[3] For storage, it should be kept in a sealed, dry container at room

temperature.

Experimental Protocols
Synthesis Methodologies
Two distinct methods for the synthesis of 4-Methoxy-3,5-dimethylaniline are detailed below.

Method 1: Methylation of 4-amino-3,5-dimethylphenol

This protocol involves the methylation of the hydroxyl group of 4-amino-3,5-dimethylphenol.

Reactants: 4-amino-3,5-dimethylphenol (0.36 mmol), sodium 2-methylpropan-2-ol (0.55

mmol), and iodomethane (0.33 mmol) are dissolved in anhydrous DMF (1 mL) under an

argon atmosphere.[5]

Reaction: The mixture is stirred overnight at room temperature.[5]

Work-up: The reaction is diluted with dichloromethane (20 mL) and washed sequentially with

aqueous sodium hydroxide and saturated saline.[5]

Purification: The organic layer is dried, concentrated, and the residue is purified by silica gel

column chromatography to yield the final product.[5]

4-amino-3,5-dimethylphenol
Iodomethane

Sodium 2-methylpropan-2-ol
Anhydrous DMF

Stir Overnight
at Room Temperature

Reaction Dilution (DCM)
Aqueous Wash (NaOH, Saline)

Quenching Column ChromatographyIsolation 4-Methoxy-3,5-dimethylanilineYields
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Click to download full resolution via product page

Caption: Synthesis of 4-Methoxy-3,5-dimethylaniline via Methylation.

Method 2: Reduction of a Nitro-Precursor

This alternative synthesis route involves the reduction of a nitro-substituted precursor.

Reactants: 5-methoxy-1,3-dimethyl-2-nitrobenzene (10 mmol) and tin(II) chloride dihydrate

(50 mmol) are mixed in ethanol (20 ml).[5]

Reaction: The mixture is refluxed overnight.[5]

Work-up: After cooling and adding ice, the mixture is basified with 2N NaOH and filtered. The

filtrate is concentrated and extracted with dichloromethane.[5]

Purification: The combined organic layers are dried, the solvent is removed, and the residue

is purified on a silica gel column to yield the product.[5]

5-methoxy-1,3-dimethyl-2-nitrobenzene
Tin(II) chloride dihydrate

Ethanol
Reflux OvernightReduction Basification (NaOH)

Extraction (DCM)
Isolation Column ChromatographyPurification 4-Methoxy-3,5-dimethylanilineYields

Click to download full resolution via product page

Caption: Synthesis of 4-Methoxy-3,5-dimethylaniline via Nitro Reduction.

Analytical Workflow
A general workflow for analyzing the purity and identity of 4-Methoxy-3,5-dimethylaniline is

outlined below. Gas Chromatography (GC) is a common method for assessing purity.[2]
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Caption: General workflow for the purity analysis of 4-Methoxy-3,5-dimethylaniline.

Potential Biological Activity
While specific biological data for 4-Methoxy-3,5-dimethylaniline is limited in the reviewed

literature, the broader class of methoxy-substituted anilines has garnered interest in drug

discovery.

Anticancer Potential: Derivatives of anilinoquinazolines and anilinoquinolines, which feature

the aniline scaffold, have shown promise as anticancer agents.[6] They often work by

inhibiting receptor tyrosine kinases like EGFR and VEGFR-2, which are critical for tumor

growth.[6]

Antimicrobial and Antifungal Activity: Methoxy-substituted compounds have been explored

for developing new antimicrobial and antifungal agents.[6] For instance, natural

methoxyphenol compounds have demonstrated activity against various foodborne

pathogens and spoilage bacteria.[7] Certain naphthyridine alkaloids containing methoxy

groups have also shown activity against strains like C. albicans.[8]
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Further research is required to specifically elucidate the biological and pharmacological profile

of 4-Methoxy-3,5-dimethylaniline. The information presented here serves as a foundational

guide for professionals engaged in chemical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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